Cas no 2320515-16-8 (1-methyl-4-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidine-1-carbonyl}pyrrolidin-2-one)

1-methyl-4-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidine-1-carbonyl}pyrrolidin-2-one structure
2320515-16-8 structure
Product Name:1-methyl-4-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidine-1-carbonyl}pyrrolidin-2-one
CAS No:2320515-16-8
MF:C20H28N4O3
MW:372.461324691772
CID:5328236
Update Time:2025-10-14

1-methyl-4-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidine-1-carbonyl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(4-(((5,6,7,8-tetrahydrocinnolin-3-yl)oxy)methyl)piperidine-1-carbonyl)pyrrolidin-2-one
    • 1-methyl-4-[4-(5,6,7,8-tetrahydrocinnolin-3-yloxymethyl)piperidine-1-carbonyl]pyrrolidin-2-one
    • 1-methyl-4-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidine-1-carbonyl}pyrrolidin-2-one
    • Inchi: 1S/C20H28N4O3/c1-23-12-16(11-19(23)25)20(26)24-8-6-14(7-9-24)13-27-18-10-15-4-2-3-5-17(15)21-22-18/h10,14,16H,2-9,11-13H2,1H3
    • InChI Key: BWHOBSRIVWMRER-UHFFFAOYSA-N
    • SMILES: O(C1=CC2=C(CCCC2)N=N1)CC1CCN(C(C2CC(N(C)C2)=O)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 549
  • XLogP3: 0.8
  • Topological Polar Surface Area: 75.6

1-methyl-4-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidine-1-carbonyl}pyrrolidin-2-one Pricemore >>

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Additional information on 1-methyl-4-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidine-1-carbonyl}pyrrolidin-2-one

Comprehensive Analysis of 1-methyl-4-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidine-1-carbonyl}pyrrolidin-2-one (CAS No. 2320515-16-8)

The compound 1-methyl-4-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidine-1-carbonyl}pyrrolidin-2-one (CAS No. 2320515-16-8) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique combination of a pyrrolidin-2-one core, a piperidine scaffold, and a tetrahydrocinnoline moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small molecules like 1-methyl-4-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidine-1-carbonyl}pyrrolidin-2-one has surged, driven by advancements in precision medicine and targeted therapy. This compound's structural features align with current trends in drug design, such as the incorporation of heterocyclic rings and sp3-rich frameworks, which are known to improve bioavailability and reduce off-target effects. Its CAS No. 2320515-16-8 is frequently searched in academic databases, reflecting its relevance in ongoing research.

One of the most compelling aspects of this molecule is its potential application in neurodegenerative disorders. The tetrahydrocinnoline fragment, in particular, has been studied for its ability to interact with enzymes and receptors implicated in conditions like Alzheimer's and Parkinson's diseases. Additionally, the piperidine and pyrrolidin-2-one components are often found in FDA-approved drugs, underscoring their pharmacological versatility. This has led to increased scrutiny of CAS No. 2320515-16-8 in preclinical studies.

From a synthetic chemistry perspective, the preparation of 1-methyl-4-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidine-1-carbonyl}pyrrolidin-2-one presents both challenges and opportunities. The molecule's intricate architecture requires sophisticated multi-step synthesis and stereochemical control, making it a valuable case study for organic chemists. Recent publications have explored innovative routes to optimize yield and purity, with a focus on green chemistry principles to minimize environmental impact.

The growing interest in CAS No. 2320515-16-8 is also evident in the pharmaceutical industry, where it is being evaluated for its drug-likeness and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Computational models predict favorable interactions with biological targets, particularly those involved in inflammatory pathways and cell signaling. These insights are critical for advancing the compound into clinical trials.

Another area of exploration is the compound's potential in cancer research. Preliminary studies suggest that the 1-methyl-4-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidine-1-carbonyl}pyrrolidin-2-one scaffold may inhibit specific kinases or proteases implicated in tumor growth. This aligns with the broader search for kinase inhibitors and protease modulators, which are hot topics in oncology. Researchers are actively investigating its mechanism of action to validate these hypotheses.

In summary, 1-methyl-4-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidine-1-carbonyl}pyrrolidin-2-one (CAS No. 2320515-16-8) represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity, combined with its therapeutic potential, positions it as a molecule of significant interest in both academic and industrial settings. As research progresses, it is likely to become a key player in the development of next-generation therapeutics.

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